Cas no 593-56-6 (Methoxyamine hydrochloride)

• Product Name: Methoxyamine hydrochloride
• CAS No: 593-56-6
• MF: CH₆ClNO
• MW: 83.517439365387
• MDL: MFCD00012951
• CID: 38625
• PubChem ID: 24853598
• Update Time: 2025-10-21

Methoxyamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• O-Methylhydroxylamine hydrochloride
• HYDROXYLAMINE METHYL ETHER HYDROCHLORIDE
• MAH
• METHOXYAMINE HCL
• methoxyammonium chloride
• METHYLHYDROXYLAMINE HYDROCHLORIDE
• METHYOXYAMINE HCL
• MOX REAGENT
• MOX(TM) REAGENT
• O-METHYLHYDROXYAMINE HYDROCHLORIDE
• O-METHYLHYDROXYLAMINE HCL
• O-METHYLHYDROXYLAMMONIUM CHLORIDE
• Hydroxylamine,O-methyl-,hydrochloride
• methyloxyammoniumchloride
• o-methyl-hydroxylaminhydrochloride
• Methoxylamine hydrochloride or O-methylhydrolamine
• O-METHOXYAMINE HCL
• Methoxyamine hydrochloride
• Methoxylamine hydrochloride
• Methoxyl-d3-amine Hy
• methoxy-amine hydrochloride
• N-methoxyamine hydrochloride
• O-methyl-hydroxylammonium chloride
• Methoxyamine Hydrochloride (ca. 40% in Water, ca. 5.4mol/L)
• Methoxylamine Hydrochloride (ca. 40% in Water, ca. 5.4mol/L)
• (aminooxy)methane hydrochloride
• Hydroxylamine, O-methyl-, hydrochloride
• CH6ClNO
• Methoxylammonium Chloride
• Methyloxyammonium chloride
• Methoxyamine, hydrochloride
• Hydroxylamine, O-methyl-, hydrochloride (1:1)
• 203546OLMF
• EINECS

• MDL： MFCD00012951
• Inchi： 1S/CH5NO.ClH/c1-3-2;/h2H2,1H3;1H
• InChI Key： XNXVOSBNFZWHBV-UHFFFAOYSA-N
• SMILES： Cl.O(C)N
• BRN： 3589723

Computed Properties

• Exact Mass: 83.01380
• Monoisotopic Mass: 47.037114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 4.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: Not available
• Density: 1.1 g/mL at 25 °C
• Melting Point: 151-154 °C (lit.)
• Boiling Point: 105-110°C
• Flash Point: °C
• Refractive Index: n20/D 1.4021
• Solubility: alcohol: soluble(lit.)
• Water Partition Coefficient: dissolution
• PSA: 35.25000
• LogP: 1.00880
• Merck: 5989
• Sensitiveness: Hygroscopic
• Color/Form: 25-30 wt. % in H2O
• Solubility: Not available

Methoxyamine hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H335,H400
• Warning Statement： P261,P273,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-50
• Safety Instruction： S3-S24-S26-S36/37/39-S45-S61-S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：NC3980000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Methoxyamine hydrochloride

Methoxyamine hydrochloride (CAS No. 593-56-6): Applications and Recent Research Developments

Methoxyamine hydrochloride, chemically known as Methoxyamine hydrochloride with the CAS number 593-56-6, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, characterized by its hydrochloride salt form, has garnered considerable attention due to its versatile applications in biochemical transformations and drug development processes.

The molecular structure of Methoxyamine hydrochloride consists of a methoxy group (-OCH₃) attached to an amine group (-NH₂), which is further protonated to form the hydrochloride salt. This structural feature makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The compound's ability to act as a nucleophile and a reducing agent has been exploited in numerous synthetic pathways, particularly in the modification of heterocyclic compounds and the preparation of complex organic molecules.

In recent years, Methoxyamine hydrochloride has found applications in the development of novel therapeutic agents. Its role as a precursor in the synthesis of bioactive molecules has been extensively studied. For instance, researchers have utilized Methoxyamine hydrochloride in the preparation of protease inhibitors, which are crucial in treating chronic inflammatory diseases and viral infections. The compound's ability to modify the structure of amino acid derivatives has enabled the development of more potent and selective inhibitors.

Moreover, Methoxyamine hydrochloride has been explored in the field of medicinal chemistry for its potential in enhancing drug bioavailability. By modifying drug molecules with methoxyamine groups, researchers have been able to improve their solubility and metabolic stability. This has led to significant advancements in the formulation of oral and injectable medications, making them more effective and patient-friendly.

Recent studies have also highlighted the role of Methoxyamine hydrochloride in enzymatic reactions and biocatalysis. Its ability to participate in redox reactions has made it a valuable tool in biochemical research. For example, researchers have used Methoxyamine hydrochloride to study the mechanisms of enzymes involved in metabolic pathways, providing insights into potential therapeutic targets for various diseases.

The compound's significance extends beyond pharmaceutical applications. In materials science, Methoxyamine hydrochloride has been used as a crosslinking agent in polymer synthesis. Its reactivity with functionalized polymers has enabled the creation of novel materials with enhanced mechanical and chemical properties. These materials have potential applications in coatings, adhesives, and advanced composites.

In conclusion, Methoxyamine hydrochloride (CAS No. 593-56-6) is a multifaceted compound with broad applications across various scientific disciplines. Its role in pharmaceutical synthesis, drug development, and material science underscores its importance in modern chemistry. As research continues to uncover new applications and methodologies, the significance of this compound is expected to grow further.